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Compound of Interest

Deschloronorketamine
Compound Name:

hydrochloride

cat. No.: B10795788

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Deschloronorketamine hydrochloride,
a metabolite of the dissociative anesthetic deschloroketamine. This document consolidates
critical information regarding its chemical properties, analytical methodologies, and putative
signaling pathways to support research and drug development activities.

Core Compound Data

Deschloronorketamine hydrochloride is an arylcyclohexylamine and a primary metabolite of
deschloroketamine. It is available as an analytical reference standard for research and forensic

applications.
Parameter Value Reference
CAS Number 7015-20-5 [1]
Typical Purity >98% [1]
Molecular Formula C12H1sNO - HCI [1]
Formula Weight 225.7 g/mol [1]
Appearance Crystalline solid [1]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b10795788?utm_src=pdf-interest
https://www.benchchem.com/product/b10795788?utm_src=pdf-body
https://www.benchchem.com/product/b10795788?utm_src=pdf-body
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols are essential for the accurate synthesis, purification, and
analysis of Deschloronorketamine hydrochloride. The following sections outline
methodologies adapted from established procedures for closely related arylcyclohexylamines.

Synthesis of Deschloronorketamine Hydrochloride

A plausible synthetic route to Deschloronorketamine hydrochloride can be adapted from
established methods for related 2-amino-2-phenylcyclohexanones. A common approach
involves a multi-step synthesis starting from cyclohexanone.

lllustrative Synthetic Pathway:
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Synthesis of Deschloronorketamine HCI
l Phenylmagnesium
Sletliisthidis bromide (Grignard ReagentD
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A plausible synthetic pathway for Deschloronorketamine hydrochloride.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b10795788?utm_src=pdf-body-img
https://www.benchchem.com/product/b10795788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

e Grignard Reaction: Cyclohexanone is reacted with phenylmagnesium bromide in an
appropriate solvent like anhydrous diethyl ether or tetrahydrofuran (THF). The reaction
mixture is then quenched with an aqueous acid solution to yield 1-phenylcyclohexan-1-ol.

» Dehydration: The resulting alcohol is dehydrated using a strong acid catalyst (e.g., sulfuric
acid or phosphoric acid) with heating to produce 1-phenylcyclohexene.

e Halogenation and Hydroxylation: The alkene is treated with a brominating agent in the
presence of water to form a bromohydrin, 2-bromo-1-phenylcyclohexan-1-ol.

e Amination and Rearrangement: The bromohydrin is reacted with an amine source, followed
by an oxidative rearrangement to yield the alpha-amino ketone, Deschloronorketamine.

o Salt Formation: The freebase is then dissolved in a suitable solvent and treated with
hydrochloric acid to precipitate Deschloronorketamine hydrochloride.

Purification

Purification of the final product is critical to achieve high purity. Recrystallization is a common
and effective method.

Recrystallization Protocol:

e Dissolve the crude Deschloronorketamine hydrochloride in a minimal amount of a hot
solvent in which it is highly soluble (e.g., ethanol, methanol, or a mixture with water).

» Slowly add a co-solvent in which the compound is less soluble (e.g., diethyl ether or
acetone) until the solution becomes slightly turbid.

 Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to
promote crystallization.

o Collect the crystals by vacuum filtration.

e Wash the crystals with a small amount of the cold co-solvent.
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o Dry the purified crystals under vacuum.

Analytical Methods

Accurate identification and quantification of Deschloronorketamine hydrochloride require
robust analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and High-
Performance Liquid Chromatography (HPLC) are standard methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds.

GC-MS Parameter Typical Value Reference

HP-5ms (30 m x 0.25 mm,
Column _ _ [2]
0.25 pm film thickness)

Carrier Gas Helium [2]

Inlet Temperature 250-280 °C [2]
Initial temp 60-100 °C, ramp to

Oven Program [2]
280-300 °C

o Electron lonization (EI) at 70

lonization Mode [3]
eV
Quadrupole or Time-of-Flight

Mass Analyzer [2]
(TOF)

Expected Mass Fragmentation: Based on the fragmentation patterns of related
arylcyclohexylamines, the El mass spectrum of Deschloronorketamine is expected to show a
molecular ion peak and characteristic fragment ions resulting from cleavages of the
cyclohexanone ring and loss of the amino group. For the closely related deschloroketamine,
major fragments are observed at m/z 175, 174, 160, 147, 146, and 132.[3]
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GC-MS Analysis Workflow
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A typical workflow for GC-MS analysis.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation, identification, and quantification of a wide
range of compounds.

HPLC Parameter Typical Value Reference

C18 reversed-phase (e.g.,
Column [1114]
Purospher RP-18)

] Acetonitrile/phosphate buffer
Mobile Phase _ [1][4]
solution

UV-Vis or Diode Array Detector

Detector [4]
(DAD)

Wavelength ~210 nm [4]

Flow Rate 1.0 - 1.5 mL/min [4]

For chiral separation of arylcyclohexylamines, polysaccharide-based chiral stationary phases
can be employed with a mobile phase typically consisting of a mixture of a non-polar solvent

(e.g., hexane) and an alcohol (e.g., isopropanol or ethanol) with a small amount of an amine

modifier (e.g., diethylamine).

Putative Signaling Pathways

The pharmacological effects of Deschloronorketamine are likely mediated through its
interaction with several key signaling pathways, similar to its parent compound and other
ketamine analogs.

NMDA Receptor Antagonism

Arylcyclohexylamines are well-established N-methyl-D-aspartate (NMDA) receptor antagonists.
[5] Deschloronorketamine is expected to act as a hon-competitive antagonist at the NMDA

receptor, which is implicated in its dissociative and potential antidepressant effects. The binding
affinity of various NMDA receptor channel blockers can vary between different brain regions.[6]
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NMDA Receptor Antagonism Pathway
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Proposed mechanism of NMDA receptor antagonism by Deschloronorketamine.

MTOR Signaling Pathway

The mammalian target of rapamycin (mMTOR) signaling pathway is a crucial regulator of cell
growth, proliferation, and protein synthesis.[7] Ketamine and its metabolites have been shown
to activate the mTOR pathway, which is thought to contribute to their rapid antidepressant
effects.[7][8] This activation is believed to be a consequence of the initial NMDA receptor

blockade.
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mTOR Signaling Pathway Activation
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Hypothesized activation of the mTOR pathway by Deschloronorketamine.

Brain-Derived Neurotrophic Factor (BDNF) Signaling

Brain-Derived Neurotrophic Factor (BDNF) is a key neurotrophin involved in neuronal survival,
differentiation, and synaptic plasticity.[9] The antidepressant effects of ketamine are associated
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with an increase in BDNF expression.[10][11] This increase is thought to be a downstream
effect of mMTOR activation and contributes to the synaptogenic and antidepressant properties of
the compound.

BDNF Signaling Pathway Modulation
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Proposed modulation of the BDNF signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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